Cas no 2758002-02-5 (4-Iodo-5-(propan-2-yl)-1,2-oxazole)

• Product Name: 4-Iodo-5-(propan-2-yl)-1,2-oxazole
• CAS No: 2758002-02-5
• MF: C₆H₈INO
• MW: 237.038293838501
• MDL: MFCD34600781
• CID: 5628399
• PubChem ID: 165765235
• Update Time: 2025-10-05

4-Iodo-5-(propan-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2758002-02-5
• EN300-28312209
• 4-iodo-5-(propan-2-yl)-1,2-oxazole
• 4-Iodo-5-isopropylisoxazole
• 4-Iodo-5-(1-methylethyl)isoxazole
• 4-Iodo-5-(propan-2-yl)-1,2-oxazole

• MDL： MFCD34600781
• Inchi： 1S/C6H8INO/c1-4(2)6-5(7)3-8-9-6/h3-4H,1-2H3
• InChI Key： PFZTYSJGLCAIMB-UHFFFAOYSA-N
• SMILES： IC1C=NOC=1C(C)C

Computed Properties

• Exact Mass: 236.96506g/mol
• Monoisotopic Mass: 236.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.722±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 243.4±28.0 °C(Predicted)
• pka: -3.58±0.50(Predicted)